2-Cyclopropyl-2-hydroxy-N,N-dimethylethane-1-sulfonamide
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Overview
Description
“2-Cyclopropyl-2-hydroxy-N,N-dimethylethane-1-sulfonamide” is a chemical compound with the molecular formula C7H15NO3S . It has a molecular weight of 193.27 . The compound is in liquid form at room temperature .
Synthesis Analysis
The synthesis of sulfonamides like “2-Cyclopropyl-2-hydroxy-N,N-dimethylethane-1-sulfonamide” can be achieved through various methods. One such method involves the N-methylation of amines and sulfonamides with methanol in the presence of a carbonate salt . Another approach uses a well-defined and bench-stable Mn(I) PNP pincer precatalyst for an efficient manganese-catalyzed N-alkylation of sulfonamides with benzylic and simple primary aliphatic alcohols as alkylating agents .Molecular Structure Analysis
The InChI code for “2-Cyclopropyl-2-hydroxy-N,N-dimethylethane-1-sulfonamide” is 1S/C7H15NO3S/c1-8(2)12(10,11)5-7(9)6-3-4-6/h6-7,9H,3-5H2,1-2H3 . This code provides a standard way to encode the molecular structure using text, which can be helpful for searching and identifying the compound in databases.Chemical Reactions Analysis
While specific chemical reactions involving “2-Cyclopropyl-2-hydroxy-N,N-dimethylethane-1-sulfonamide” are not available, sulfonamides in general can undergo a variety of reactions. For instance, they can participate in N-alkylation reactions .Physical And Chemical Properties Analysis
“2-Cyclopropyl-2-hydroxy-N,N-dimethylethane-1-sulfonamide” is a liquid at room temperature . It has a molecular weight of 193.27 .Scientific Research Applications
Organic Synthesis
This compound serves as a versatile intermediate in organic synthesis. Its unique structure allows for the introduction of the sulfonamide group into various organic molecules, which can be pivotal in the development of new pharmaceuticals and agrochemicals. The sulfonamide group is known for its ability to mimic the tetrahedral intermediate of enzymatic reactions, making it a valuable moiety in drug design .
Medicinal Chemistry
In medicinal chemistry, this compound could be used to synthesize novel drug candidates. Sulfonamides have historically been used as antibacterial agents, and their derivatives continue to be explored for various therapeutic applications, including diuretics, carbonic anhydrase inhibitors, and hypoglycemic agents .
Material Science
The structural properties of 2-Cyclopropyl-2-hydroxy-N,N-dimethylethane-1-sulfonamide make it a candidate for creating new materials. For instance, its incorporation into polymers could lead to materials with unique properties such as enhanced thermal stability or specific interaction capabilities with other chemical substances .
Catalysis
Sulfonamides, due to their acidic nature, can act as organocatalysts in various chemical reactions. This particular compound could be explored for its potential catalytic activities in promoting reactions like sulfonylation, which is a valuable transformation in organic chemistry .
Analytical Chemistry
In analytical chemistry, derivatives of this compound could be used as standards or reagents. For example, they could be employed in chromatographic methods to separate or quantify sulfonamide-containing compounds in complex mixtures .
Environmental Science
Sulfonamides are often studied for their environmental impact, particularly in water systems due to their use in pharmaceuticals and agriculture. This compound could be used in research aimed at understanding the behavior of sulfonamides in the environment and developing methods for their detection and removal .
Biochemistry
The compound’s ability to form hydrogen bonds due to the presence of the hydroxy and sulfonamide groups makes it a potential tool for studying protein-ligand interactions. It could be used to mimic certain biological molecules and help in elucidating their interaction mechanisms with proteins .
Pharmacokinetics
Lastly, the compound could be used in pharmacokinetic studies to understand the absorption, distribution, metabolism, and excretion (ADME) of sulfonamide drugs. This can provide valuable insights into the design of new drugs with better efficacy and reduced side effects .
Safety and Hazards
The compound has been assigned the GHS07 pictogram, indicating that it may cause certain health hazards . The hazard statements associated with it are H302, H315, H319, and H335, suggesting that it may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation .
properties
IUPAC Name |
2-cyclopropyl-2-hydroxy-N,N-dimethylethanesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO3S/c1-8(2)12(10,11)5-7(9)6-3-4-6/h6-7,9H,3-5H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WCFMOMTWCDYBCH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)CC(C1CC1)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Cyclopropyl-2-hydroxy-N,N-dimethylethane-1-sulfonamide |
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